Cas no 1531686-14-2 (1-(2-chlorophenyl)-1H-pyrazol-3-ylmethanamine)

• Product Name: 1-(2-chlorophenyl)-1H-pyrazol-3-ylmethanamine
• CAS No: 1531686-14-2
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• MDL: MFCD21304157
• CID: 5612389
• PubChem ID: 65805510
• Update Time: 2025-05-20

1-(2-chlorophenyl)-1H-pyrazol-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• AKOS015145853
• EN300-3520698
• (1-(2-Chlorophenyl)-1h-pyrazol-3-yl)methanamine
• [1-(2-chlorophenyl)-1H-pyrazol-3-yl]methanamine
• CS-0286220
• 1531686-14-2
• 1H-Pyrazole-3-methanamine, 1-(2-chlorophenyl)-
• 1-(2-chlorophenyl)-1H-pyrazol-3-ylmethanamine

• MDL： MFCD21304157
• Inchi： 1S/C10H10ClN3/c11-9-3-1-2-4-10(9)14-6-5-8(7-12)13-14/h1-6H,7,12H2
• InChI Key： DPLUVVBHHKMZSQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C=CC(CN)=N1

Computed Properties

• Exact Mass: 207.0563250g/mol
• Monoisotopic Mass: 207.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 349.3±27.0 °C(Predicted)
• pka: 7.98±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2-chlorophenyl)-1H-pyrazol-3-ylmethanamine

Comprehensive Guide to 1-(2-chlorophenyl)-1H-pyrazol-3-ylmethanamine (CAS 1531686-14-2): Properties, Applications, and Research Insights

The chemical compound 1-(2-chlorophenyl)-1H-pyrazol-3-ylmethanamine (CAS 1531686-14-2) represents an important structural motif in modern medicinal chemistry and pharmaceutical research. This chlorophenyl pyrazole derivative has garnered significant attention from researchers due to its unique molecular architecture and potential biological activities. The presence of both chlorophenyl and pyrazole moieties in its structure makes it particularly interesting for drug discovery programs targeting various therapeutic areas.

From a structural perspective, 1-(2-chlorophenyl)-1H-pyrazol-3-ylmethanamine features a pyrazole ring substituted at the 1-position with a 2-chlorophenyl group and at the 3-position with an aminomethyl substituent. This combination of aromatic and heterocyclic components contributes to its potential as a versatile building block in organic synthesis. Recent literature searches indicate growing interest in this compound, particularly in relation to central nervous system (CNS) drug development and neurotransmitter modulation, which aligns with current pharmaceutical industry trends.

The physicochemical properties of CAS 1531686-14-2 make it suitable for various research applications. Its moderate molecular weight (207.65 g/mol) and balanced lipophilicity suggest good membrane permeability, an important characteristic for bioactive molecules. The chlorine atom on the phenyl ring enhances the compound's stability while potentially influencing its electronic properties and binding interactions with biological targets. These features explain why researchers frequently include this pyrazole amine derivative in structure-activity relationship (SAR) studies.

In pharmaceutical research, 1-(2-chlorophenyl)-1H-pyrazol-3-ylmethanamine serves as a valuable intermediate for the synthesis of more complex molecules. Recent patent literature reveals its incorporation into compounds being investigated for their potential effects on neurodegenerative disorders and mood regulation - two areas receiving substantial research funding globally. The compound's structural features allow for diverse modifications, enabling medicinal chemists to explore various pharmacological profiles while maintaining the core chlorophenyl pyrazole scaffold.

The synthesis of CAS 1531686-14-2 typically involves multi-step organic transformations starting from commercially available precursors. Common routes include the condensation of appropriate hydrazine derivatives with β-diketones or β-ketoesters to form the pyrazole core, followed by functional group manipulations to introduce the aminomethyl group. Process optimization studies have focused on improving yields and purity of this pharmaceutical intermediate, with particular attention to green chemistry principles - a current priority in chemical manufacturing.

Analytical characterization of 1-(2-chlorophenyl)-1H-pyrazol-3-ylmethanamine employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's identity and quality, essential for research applications. Recent advancements in analytical technology have enabled more precise characterization of such heterocyclic amines, supporting their use in rigorous scientific studies.

From a commercial perspective, 1531686-14-2 has seen steady demand from pharmaceutical companies and research institutions. Suppliers typically offer this pyrazole derivative in various quantities, with purity levels suitable for different applications. Market analysis indicates growing interest in custom synthesis services for analogs of this compound, reflecting its importance in drug discovery pipelines. Current pricing trends for such specialty chemicals reflect their value in medicinal chemistry research.

Safety considerations for handling 1-(2-chlorophenyl)-1H-pyrazol-3-ylmethanamine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. Material Safety Data Sheets (MSDS) provide detailed handling instructions for this research chemical, emphasizing the importance of working in well-ventilated areas.

Storage conditions for CAS 1531686-14-2 typically recommend protection from moisture and light at controlled temperatures. These precautions help maintain the stability of this amino-substituted pyrazole over extended periods. Stability studies have shown that properly stored samples retain their chemical integrity for research purposes, an important factor for laboratories maintaining chemical inventories.

Future research directions for 1-(2-chlorophenyl)-1H-pyrazol-3-ylmethanamine derivatives appear promising, particularly in neuroscience applications. The compound's structural features make it suitable for development as a pharmacological tool compound or as part of targeted drug discovery programs. Emerging trends in fragment-based drug design and covalent inhibitor development may further increase interest in this chemical scaffold.

In conclusion, 1-(2-chlorophenyl)-1H-pyrazol-3-ylmethanamine (CAS 1531686-14-2) represents a valuable compound in contemporary chemical research. Its unique combination of chlorophenyl and pyrazole components, along with the aminomethyl functionality, provides multiple opportunities for structural modification and biological evaluation. As research into neuroactive compounds and heterocyclic pharmaceuticals continues to expand, this compound and its derivatives will likely remain important subjects of scientific investigation.